Cas no 861209-91-8 (N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide)

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide structure
861209-91-8 structure
Product Name:N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide
CAS No:861209-91-8
MF:
MW:
MDL:MFCD03618018
CID:4661667
Update Time:2025-10-11

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide
    • MDL: MFCD03618018

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB540885-1 g
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide; .
861209-91-8
1g
€806.60 2023-04-14
TRC
N150715-25mg
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide
861209-91-8
25mg
$ 230.00 2022-06-03
TRC
N150715-50mg
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide
861209-91-8
50mg
$ 380.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00952111-1g
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxamide
861209-91-8 90%
1g
¥4193.0 2024-04-18
abcr
AB540885-250mg
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide; .
861209-91-8
250mg
€282.70 2025-04-16
abcr
AB540885-500mg
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide; .
861209-91-8
500mg
€410.10 2025-04-16
abcr
AB540885-1g
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide; .
861209-91-8
1g
€778.90 2025-04-16
abcr
AB540885-2.52,5g
N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide; .
861209-91-8
2.52,5g
€1502.90 2024-04-16
A2B Chem LLC
AI76423-1mg
N-(4-chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxamide
861209-91-8 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI76423-5mg
N-(4-chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxamide
861209-91-8 >90%
5mg
$214.00 2024-04-19

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide Related Literature

Additional information on N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro4.2.4.2tetradecane-12-carboxamide

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide (CAS No. 861209-91-8): An Overview

N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide (CAS No. 861209-91-8) is a complex organic compound with a unique structural framework that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate spirocyclic and heterocyclic architecture, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide is notable for its multiple oxygen and nitrogen atoms, which contribute to its high degree of functionalization and potential for forming stable complexes with biological targets. The presence of the chlorophenyl group further enhances its lipophilicity and cellular permeability, making it an attractive scaffold for drug design.

Recent studies have explored the pharmacological properties of N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide in various contexts. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide exhibited significant cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) at low micromolar concentrations.

Another area of interest is the compound's anti-inflammatory properties. Research has shown that N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological activities, N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide has also been investigated as a lead compound for the development of novel drug delivery systems. Its unique structural features make it an excellent candidate for conjugation with targeting ligands or encapsulation in nanoparticles to enhance its therapeutic efficacy and reduce side effects.

The synthesis of N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide involves a series of well-defined chemical reactions that allow for precise control over its molecular structure and functional groups. Common synthetic routes include the formation of spirocyclic rings through intramolecular cyclization reactions and the introduction of the chlorophenyl group via nucleophilic substitution or coupling reactions.

To further optimize the properties of N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide, researchers are exploring various structural modifications and derivatizations. For example, substituting different functional groups on the chlorophenyl moiety or altering the length and composition of the spirocyclic framework can significantly impact its biological activity and pharmacokinetic profile.

In conclusion, N-(4-Chlorophenyl)-1,4,9-trioxa-12-azadispiro[4.2.4.2]tetradecane-12-carboxamide (CAS No. 861209-91-8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.

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